4-[1-(Propan-2-yl)-1H-1,2,3-triazol-4-yl]-2,3,6,7-tetrahydro-1H-azepine

• Molecular Formula: C11H18N4
• Molecular Weight: 206.29 g/mol
• IUPAC Name: 4-(1-propan-2-yltriazol-4-yl)-2,3,6,7-tetrahydro-1H-azepine
• InChI: InChI=1S/C11H18N4/c1-9(2)15-8-11(13-14-15)10-4-3-6-12-7-5-10/h4,8-9,12H,3,5-7H2,1-2H3
• InChI Key: VZYJZMXQHHSJDO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N1C=C(N=N1)C2=CCCNCC2

Description

4-[1-(Propan-2-yl)-1H-1,2,3-triazol-4-yl]-2,3,6,7-tetrahydro-1H-azepine ( 1864052-65-2) is a nitrogen-containing heterocyclic compound of significant interest in medicinal chemistry and drug discovery. It features a unique molecular architecture combining a 2,3,6,7-tetrahydro-1H-azepine ring system with a 1,2,3-triazole unit substituted with an isopropyl group. With a molecular formula of C11H18N4 and a molecular weight of 206.29 g/mol, this compound serves as a versatile advanced intermediate or building block for the synthesis of more complex bioactive molecules . The integration of the 1,2,3-triazole moiety is particularly valuable, as this ring system is known for its stability and ability to participate in key interactions with biological targets, often serving as a bioisostere for amide bonds or other functional groups . Compounds containing the 1,2,3-triazole scaffold have been investigated for a wide spectrum of biological activities, including as inhibitors of enzymes like phosphodiesterase 4B (PDE4B) and lymphoid tyrosine phosphatase (Lyp), and as modulators of targets such as γ-secretase and glucokinase . Furthermore, the azepine ring, a seven-membered nitrogen heterocycle, is a privileged structure in neuroscience research. Related tetrahydro-azepine derivatives have been explored as ligands for dopamine receptors, indicating potential application in the development of therapies for central nervous system (CNS) disorders such as Parkinson's disease, schizophrenia, and depression . This compound is intended for use in research and development activities, including as a key synthetic precursor in the design of novel therapeutic agents. It is supplied as a high-purity material to ensure reliable and reproducible results in experimental settings. This product is strictly For Research Use Only and is not intended for diagnostic or therapeutic applications. Researchers can obtain this compound from several certified chemical suppliers, including Ambeed, Inc., AiFChem, and BLD Pharmatech .

Preparation Methods

Synthesis of the 2,3,6,7-tetrahydro-1H-azepine Scaffold

The tetrahydro-1H-azepine core can be prepared via ring-closing metathesis or related cyclization techniques starting from suitable precursors such as tert-butyl di(but-3-en-1-yl)carbamate. For example, a high-yielding ring-closing metathesis reaction catalyzed by Grubbs first-generation catalyst in dichloromethane at 45°C for 2 hours produces the azepine scaffold in yields up to 90%.

Subsequent functionalization steps include oxidation or epoxidation reactions. For instance, treatment of the azepine ester with m-chloroperbenzoic acid in dichloromethane at low temperatures (-60 to 20°C) yields epoxidized intermediates with yields around 82%. These intermediates can then be converted into azido-hydroxy derivatives by reaction with sodium azide and ammonium chloride in ethanol-water mixtures at elevated temperatures (75°C), affording azido-azepane esters in approximately 79% yield.

Formation of the 1,2,3-Triazole Ring

The 1,2,3-triazole ring is commonly synthesized via [3 + 2] cycloaddition reactions between azides and alkynes, often referred to as "click chemistry." However, metal-free organocatalytic methods have gained prominence for their mild conditions and high selectivity.

A notable organocatalytic approach involves the use of 1,1,3,3-tetramethylguanidine (TMG) to catalyze the chemoselective synthesis of carbonyl-containing 1,2,3-triazoles from 2,4-diketoesters and azides under ambient conditions. This process proceeds via in situ enolization, followed by nucleophilic addition of enolates to azides forming 1,3-disubstituted 1,2,3-triazenes, which then cyclize intramolecularly to dihydro-1,2,3-triazoles and finally hydrolyze to the triazole products.

This organocatalytic method is advantageous for synthesizing trisubstituted 1,2,3-triazoles with high chemo- and regioselectivity, avoiding the use of metal catalysts and harsh conditions. The method is scalable and applicable to a broad substrate scope, including aryl, alkyl, and vinyl azides.

Solid-Phase and Solution-Phase Synthetic Strategies

For constructing libraries of 1,2,3-triazoloamide derivatives, solid-phase synthesis has been effectively employed. Polymer-bound amines can be converted into chloroamides and subsequently into azidoamides by reaction with sodium azide. These intermediates undergo cycloaddition to yield secondary and tertiary 1,2,3-triazoloamides. This approach facilitates high-throughput synthesis and purification, suitable for drug discovery applications.

• Data Table: Summary of Key Preparation Steps and Conditions

Step	Reaction Type	Starting Material(s)	Conditions	Yield (%)	Reference
1	Ring-closing metathesis	tert-butyl di(but-3-en-1-yl)carbamate	Grubbs 1st gen catalyst, DCM, 45°C, 2 h	90
2	Epoxidation	Azepine ester	m-Chloroperbenzoic acid, DCM, -60 to 20°C	82
3	Azidation	Epoxidized azepine intermediate	NaN3, NH4Cl, EtOH/H2O, 75°C, overnight	79
4	Organocatalytic [3+2] cycloaddition	2,4-diketoesters and azides	TMG catalyst, ambient temperature	High (varies)
5	Solid-phase synthesis of triazoloamides	Polymer-bound amines, chloroacid chlorides, sodium azide	Room temperature, DMF, various	86-90

• Comprehensive Research Conclusions

• The preparation of 4-[1-(Propan-2-yl)-1H-1,2,3-triazol-4-yl]-2,3,6,7-tetrahydro-1H-azepine hinges on efficient synthesis of the azepine ring and the triazole moiety.

• Ring-closing metathesis catalyzed by Grubbs catalysts provides a robust and high-yielding method for constructing the tetrahydro-1H-azepine scaffold.

• Organocatalytic metal-free methods employing TMG enable selective, high-yielding synthesis of 1,2,3-triazoles from readily available azides and carbonyl-containing substrates under mild conditions, offering advantages over traditional copper-catalyzed click chemistry.

• Solid-phase synthesis techniques allow for rapid and scalable production of triazole derivatives, facilitating drug discovery efforts.

• The combination of these synthetic strategies allows for the versatile and efficient preparation of the target compound and its analogues, supporting their potential applications in medicinal chemistry.

Chemical Reactions Analysis

Types of Reactions

4-[1-(Propan-2-yl)-1H-1,2,3-triazol-4-yl]-2,3,6,7-tetrahydro-1H-azepine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, depending on the functional groups present.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride, and other reducing agents.

Substitution: Halogens, alkylating agents, and other electrophiles or nucleophiles.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield hydroxylated derivatives, while reduction may produce amine derivatives.

Scientific Research Applications

4-[1-(Propan-2-yl)-1H-1,2,3-triazol-4-yl]-2,3,6,7-tetrahydro-1H-azepine has a wide range of scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including enzyme inhibition and antimicrobial properties.

Medicine: Investigated for its potential therapeutic applications, such as anticancer and antiviral activities.

Industry: Utilized in the development of new materials, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 4-[1-(Propan-2-yl)-1H-1,2,3-triazol-4-yl]-2,3,6,7-tetrahydro-1H-azepine involves its interaction with specific molecular targets and pathways. For example, triazole-containing compounds are known to inhibit enzymes such as carbonic anhydrase by binding to their active sites . This binding can disrupt the enzyme’s function, leading to various biological effects.

Comparison with Similar Compounds

Structural Features and Substituent Analysis

The compound’s unique hybrid structure combines a flexible azepine ring with a rigid triazole core. Below is a comparative analysis with analogs from literature:

Compound	Core Structure	Key Substituents	Potential Applications
Target Compound	Azepine + triazole	Isopropyl (triazole N1)	Pharmaceutical intermediate
2-(1-(5H-[1,2,4]Triazino[5,6-b]indol-3-yl)-3-(4-bromophenyl)-1H-pyrazol-5-yl)-6,7-dihydro-1H-indol-4(5H)-one ()	Triazino-indole + pyrazole	4-Bromophenyl, indole-derived	Not specified; likely bioactive
1,5-Dimethyl-4-(tetrazolyl)-pyrazol-3-one derivatives ()	Pyrazole + tetrazole	Coumarin, benzodiazepine/oxazepine	Antimicrobial or CNS agents

Key Observations :

• Substituent Effects : The isopropyl group on the triazole may improve membrane permeability relative to bulkier aryl groups (e.g., 4-bromophenyl in ’s compound), though at the cost of reduced π-π stacking interactions .

Physicochemical Properties (Inferred)

While direct data for the target compound is unavailable, structural analogs provide insights:

• Lipophilicity : The isopropyl group increases logP compared to polar substituents (e.g., tetrazole in ’s derivatives), favoring blood-brain barrier penetration.
• Solubility : Azepine’s partial saturation may enhance aqueous solubility relative to fully aromatic systems (e.g., indole derivatives in ).

Biological Activity

4-[1-(Propan-2-yl)-1H-1,2,3-triazol-4-yl]-2,3,6,7-tetrahydro-1H-azepine is a heterocyclic compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article explores its biological activity, including antimicrobial, antifungal, anticancer properties, and mechanisms of action.

Chemical Structure

The compound is characterized by a triazole ring and a tetrahydroazepine moiety. Its molecular formula is $C_{11}H_{16}N_{4}$, and it can be represented as follows:

$$\text{SMILES CC C N1C C N N1 CC C N2CCCCC2}$$

Biological Activity Overview

Research indicates that this compound exhibits a range of biological activities:

Antimicrobial Activity

• Mechanism : The triazole ring's nitrogen atoms can interact with enzymes involved in cell wall synthesis or metabolic pathways in bacteria and fungi.
• Studies : In vitro tests have demonstrated effectiveness against various bacterial strains, including Escherichia coli and Staphylococcus aureus .

Antifungal Activity

• Mechanism : Similar to other triazole derivatives, it may inhibit the enzyme lanosterol 14α-demethylase (CYP51), crucial for ergosterol biosynthesis in fungi.
• Results : Compounds with a triazole structure have shown promising results against Candida species and Aspergillus species .

Anticancer Properties

• Mechanism : The compound may induce apoptosis in cancer cells by modulating signaling pathways or inhibiting specific kinases.
• Case Studies : Research has indicated that derivatives of triazole can inhibit tumor growth in various cancer cell lines .

Comparative Biological Activity

The following table summarizes the biological activities of 4-[1-(Propan-2-yl)-1H-1,2,3-triazol-4-yl]-2,3,6,7-tetrahydro-1H-azepine compared to similar compounds:

Compound	Antimicrobial Activity	Antifungal Activity	Anticancer Activity
4-[1-(Propan-2-yl)-triazol]	Moderate	High	Moderate
Fluconazole (triazole derivative)	Low	Very High	Low
Benzimidazole derivatives	High	Moderate	High

The biological activity of this compound can be attributed to several mechanisms:

• Enzyme Inhibition : The triazole moiety binds to the active site of enzymes like CYP51, disrupting fungal sterol biosynthesis.
• Cell Membrane Disruption : Interaction with bacterial cell membranes can lead to increased permeability and cell death.
• Apoptosis Induction : In cancer cells, it may activate caspases leading to programmed cell death.

Case Studies

• Antimicrobial Efficacy Study : A study evaluated the antimicrobial efficacy of various triazole derivatives against Bacillus subtilis and Pseudomonas fluorescens, revealing significant inhibitory effects at certain concentrations .
• Anticancer Activity : A series of experiments demonstrated that triazole derivatives could reduce proliferation in breast cancer cell lines by up to 60% when treated with optimal concentrations .

Q & A

Q. What role does the triazole ring play in stability, and how can this be validated experimentally?

• Methodological Answer : The triazole ring enhances thermal stability via aromatic conjugation. Accelerated stability studies (40°C/75% RH for 6 months) with periodic HPLC analysis quantify degradation. Complementary DFT calculations assess bond dissociation energies (BDEs) of triazole C–N bonds .